Cas no 21109-27-3 ((5-Chloro-1H-indol-2-yl)methanamine)
(5-Chloro-1H-indol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-Chloro-1H-indol-2-yl)methanamine
- (5-CHLORO-1H-INDOL-2-YL)METHYL]AMINE
- [(5-Chloro-1H-indol-2-yl)methyl]amine
- 1-(5-chloro-1H-indol-2-yl)methanamine
- 1-(5-chloro-1H-indol-2-yl)methanamine(SALTDATA: CH3SO3H)
- 1H-Indole-2-methanamine, 5-chloro-
- 2-(Aminomethyl)-5-chloroindole
- JPXQQXPBWCBYCW-UHFFFAOYSA-N
- C-(5-chloro-indol-2-yl)-methylamine
- Oprea1_561021
- (5-chloroindol-2-yl)methylamine
- STK399789
- 0779AB
- C-(5-chloro-1H-indol-2-yl)methylamine
- AK105196
- SY035
- AK-968/41170454
- DTXCID40356452
- 21109-27-3
- MFCD02089399
- O10125
- [(5-Chloro-1H-indol-2-yl)methyl]amine, AldrichCPR
- CHEMBL4575722
- AKOS000308181
- DTXSID80405599
- DS-3347
- (5-CHLORO-1H-INDOL-2-YL)METHYLAMINE
- CS-0140589
- (5-Chloro-indol-3-yl)methanamine
- SCHEMBL4153224
- SY035338
-
- MDL: MFCD02089399
- Inchi: 1S/C9H9ClN2/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,12H,5,11H2
- InChI Key: JPXQQXPBWCBYCW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C=C(CN)N2
Computed Properties
- Exact Mass: 180.04500
- Monoisotopic Mass: 180.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.8
Experimental Properties
- Boiling Point: 369.8℃/760mmHg
- PSA: 41.81000
- LogP: 2.98030
(5-Chloro-1H-indol-2-yl)methanamine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H317
- Warning Statement: P280
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
(5-Chloro-1H-indol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016175-500mg |
(5-Chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 500mg |
2991.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UE151-200mg |
(5-Chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95+% | 200mg |
929.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UE151-50mg |
(5-Chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95+% | 50mg |
463.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UE151-1g |
(5-Chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95+% | 1g |
2136.0CNY | 2021-08-04 | |
| Chemenu | CM129631-1g |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 1g |
$374 | 2021-08-05 | |
| Chemenu | CM129631-5g |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 5g |
$842 | 2021-08-05 | |
| Chemenu | CM129631-10g |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 10g |
$1122 | 2021-08-05 | |
| Chemenu | CM129631-25g |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 25g |
$1870 | 2021-08-05 | |
| Chemenu | CM129631-250mg |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM129631-1g |
(5-chloro-1H-indol-2-yl)methanamine |
21109-27-3 | 95% | 1g |
$*** | 2023-03-31 |
(5-Chloro-1H-indol-2-yl)methanamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (5-Chloro-1H-indol-2-yl)methanamine
Introduction to (5-Chloro-1H-indol-2-yl)methanamine and Its Significance in Modern Chemical Research
(5-Chloro-1H-indol-2-yl)methanamine, with the CAS number 21109-27-3, is a compound of considerable interest in the field of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a chloro substituent and an indole ring makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel molecules with therapeutic potential.
The indole core is a well-known pharmacophore found in numerous bioactive natural products and pharmaceuticals. Its aromatic system contributes to the compound's stability and reactivity, making it a valuable building block in medicinal chemistry. The chloro group, on the other hand, introduces electrophilic centers that can be selectively functionalized, allowing for the creation of diverse derivatives. This combination of features has positioned (5-Chloro-1H-indol-2-yl)methanamine as a key intermediate in the synthesis of more complex molecules.
In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The amine functionality in (5-Chloro-1H-indol-2-yl)methanamine provides a site for further derivatization, enabling the development of molecules with enhanced pharmacological properties. For instance, modifications at this position can influence solubility, metabolic stability, and target binding affinity.
One of the most compelling aspects of (5-Chloro-1H-indol-2-yl)methanamine is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. Researchers have leveraged its structure to develop compounds that modulate enzyme activity, receptor binding, and signal transduction processes. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further investigation in preclinical studies. The compound's ability to serve as a versatile scaffold underscores its importance in modern drug discovery.
The synthesis of (5-Chloro-1H-indol-2-yl)methanamine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the indole ring, followed by chlorination and subsequent amination to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. These improvements have been instrumental in accelerating the pace of drug development.
The biological activity of derivatives of (5-Chloro-1H-indol-2-yl)methanamine has been extensively studied in various cellular and animal models. Preliminary findings suggest that these compounds exhibit potent effects on multiple targets, including kinases, transcription factors, and ion channels. Such activities make them attractive candidates for therapeutic intervention in diseases characterized by dysregulated signaling pathways. The compound's ability to interact with biological systems at multiple levels underscores its potential as a pharmacological tool.
In conclusion, (5-Chloro-1H-indol-2-yl)methanamine (CAS 21109-27-3) is a structurally unique and biologically relevant compound with significant implications for pharmaceutical research. Its combination of an indole ring and a chloro substituent makes it a valuable intermediate for synthesizing novel bioactive molecules. The growing body of research on its derivatives highlights its importance as a scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to further expand, contributing to advancements in chemical biology and medicine.
21109-27-3 ((5-Chloro-1H-indol-2-yl)methanamine) Related Products
- 5760-20-3((quinolin-2-yl)methanamine)
- 21109-25-1(1H-indol-2-ylmethanamine)
- 60441-96-5(5-chloro-1-methyl-1H-Indole-2-methanamine)
- 18004-62-1(2-Quinolinemethanamine hydrochloride)
- 1159692-99-5((1H-Indol-2-ylmethyl)amine)
- 883528-38-9((5-Chloro-1H-indol-2-yl)methyl-methylamine)
- 1588440-91-8((5-Chloro-1H-indol-2-yl)methanamine hydrochloride)
- 883535-97-5(1-(5-methyl-1H-indol-2-yl)methanamine)
- 861036-67-1((Quinolin-2-yl)methanamine Hydrochloride)
- 879375-35-6(1H-INDOLE-2-METHANAMINE, 5-CHLORO-N-(PHENYLMETHYL)-)